Cas no 1227170-11-7 (Methyl 2-(1,4-diazepan-1-yl)nicotinate)

• Product Name: Methyl 2-(1,4-diazepan-1-yl)nicotinate
• CAS No: 1227170-11-7
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 4916373
• Update Time: 2025-06-10

Methyl 2-(1,4-diazepan-1-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1,4-diazepan-1-yl)nicotinate
• 2-[1,4]Diazepan-1-yl-nicotinic acid methyl ester
• methyl 2-(1,4-diazepan-1-yl)pyridine-3-carboxylate
• Methyl 2-(1,4-diazepan-1-yl)nicotinate

• Inchi： 1S/C12H17N3O2/c1-17-12(16)10-4-2-6-14-11(10)15-8-3-5-13-7-9-15/h2,4,6,13H,3,5,7-9H2,1H3
• InChI Key： ZFKVVKAWZNZQJL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN=C1N1CCNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-(1,4-diazepan-1-yl)nicotinate

Research Brief on Methyl 2-(1,4-diazepan-1-yl)nicotinate (CAS: 1227170-11-7): Recent Advances and Applications

Methyl 2-(1,4-diazepan-1-yl)nicotinate (CAS: 1227170-11-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in targeting various disease pathways. This research brief consolidates the latest findings related to this compound, highlighting its role in the development of novel therapeutic agents.

One of the key areas of interest is the compound's ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 2-(1,4-diazepan-1-yl)nicotinate exhibit high affinity for specific GPCRs, making them promising candidates for the treatment of neurological disorders such as schizophrenia and depression. The study utilized molecular docking and in vitro assays to validate these interactions, providing a robust foundation for further preclinical development.

In addition to its neurological applications, Methyl 2-(1,4-diazepan-1-yl)nicotinate has shown potential in oncology research. A recent preprint on bioRxiv detailed its role as an inhibitor of protein kinases involved in cancer cell proliferation. The compound's unique structural features enable it to bind selectively to the ATP-binding sites of these kinases, thereby disrupting signaling pathways critical for tumor growth. These findings suggest that it could serve as a lead compound for the design of next-generation kinase inhibitors.

The synthetic accessibility of Methyl 2-(1,4-diazepan-1-yl)nicotinate has also been a focus of recent investigations. A 2024 paper in Organic Letters described an optimized, scalable synthesis route that improves yield and reduces production costs. This advancement is particularly significant for industrial applications, where cost-effective and efficient synthesis methods are essential for large-scale production.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Methyl 2-(1,4-diazepan-1-yl)nicotinate derivatives. Issues such as metabolic stability and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is exploring structural modifications and formulation strategies to overcome these limitations.

In conclusion, Methyl 2-(1,4-diazepan-1-yl)nicotinate (CAS: 1227170-11-7) represents a multifaceted compound with broad applications in drug discovery. Its ability to target diverse biological pathways, coupled with advances in synthetic chemistry, positions it as a valuable tool for researchers in chemical biology and medicinal chemistry. Future studies will likely focus on refining its therapeutic potential and addressing current pharmacological challenges.